Cas no 1697038-41-7 (1-2-(pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-2-(pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine
• CAS No: 1697038-41-7
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 6378177
• PubChem ID: 107912121
• Update Time: 2025-11-06

1-2-(pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine
• 1-[2-(pyrrolidin-1-yl)ethyl]-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-[2-(1-pyrrolidinyl)ethyl]-
• 1-(2-pyrrolidin-1-ylethyl)-1,2,4-triazol-3-amine
• 1697038-41-7
• EN300-1108606

• Inchi： 1S/C8H15N5/c9-8-10-7-13(11-8)6-5-12-3-1-2-4-12/h7H,1-6H2,(H2,9,11)
• InChI Key： OUCGEROWMMUVQD-UHFFFAOYSA-N
• SMILES： N1(CCN2CCCC2)C=NC(N)=N1

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 376.3±44.0 °C(Predicted)
• pka: 9.56±0.20(Predicted)

Additional information on 1-2-(pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine

Introduction to 1-2-(Pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine (CAS No. 1697038-41-7)

1-2-(Pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine, with the CAS number 1697038-41-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 1-2-(pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine is characterized by a 1,2,4-triazole ring substituted with a pyrrolidine moiety and an ethylamine group. The triazole ring is a versatile scaffold that has been extensively studied for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets. The pyrrolidine moiety adds additional flexibility and hydrophobicity to the molecule, enhancing its pharmacological properties.

The synthesis of 1-2-(pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine can be achieved through several routes. One common method involves the reaction of 3-amino-1H-1,2,4-triazole with 2-chloroethyl pyrrolidine hydrochloride in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution at the chloroethyl group, followed by deprotonation to form the final amine product. Another approach involves the coupling of 3-amino-1H-1,2,4-triazole with 2-pyrrolidinoethanol using a coupling reagent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC).

The biological activities of 1-2-(pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine have been extensively studied in recent years. One of the most notable applications is its potential as an antifungal agent. Research has shown that this compound exhibits potent activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-2-(pyrrolidin-1-yl)ethyl-1H-1,2,4-triazol-3-amine has also shown promise as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation in various animal models by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The potential therapeutic applications of 1-2-(pyrrolidin-1-y)ethyl-lH-l , 2 , 4 -triazol - 3 - amine have led to several preclinical studies aimed at evaluating its safety and efficacy. In vitro studies have shown that this compound has low cytotoxicity towards mammalian cells, suggesting a favorable safety profile. However, further in vivo studies are needed to fully assess its pharmacokinetic properties and potential side effects.

Recent research has also explored the use of 1 - 2 - (pyrrolidin - 1 - yl) ethyl - 1 H - 1 , 2 , 4 - triazol - 3 - amine in combination with other drugs to enhance therapeutic outcomes. For example, studies have shown that combining this compound with conventional antifungal agents like fluconazole can significantly improve their efficacy against resistant fungal strains. Similarly, combination therapy with anti-inflammatory drugs has been proposed to enhance the treatment of chronic inflammatory conditions.

In conclusion, l - 2 - (pyrrolidin - l - yl) ethyl - l H - l , 2 , 4 - triazol - 3 - amine (CAS No . l697038 - 4l -7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antifungal and anti-inflammatory drug discovery. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential clinical uses will emerge.